6-ethoxy-N-(pyridin-4-ylmethyl)benzo[d]thiazol-2-amine

• IUPAC Name: 6-ethoxy-N-(pyridin-4-ylmethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C15H15N3OS/c1-2-19-12-3-4-13-14(9-12)20-15(18-13)17-10-11-5-7-16-8-6-11/h3-9H,2,10H2,1H3,(H,17,18)
• InChI Key: DGNFHEDWULDGKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NCC3=CC=NC=C3
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

Benzo[d]thiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. Amines are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair. The compound you mentioned seems to be a derivative of these two classes of compounds.

Synthesis Analysis

The synthesis of benzo[d]thiazoles and amines can vary widely depending on the specific compounds being synthesized. Generally, benzo[d]thiazoles can be synthesized by condensation of 2-aminobenzenethiols with carboxylic acids. Amines can be synthesized through various methods such as reduction of nitro compounds, amides, and nitriles.

Molecular Structure Analysis

Benzo[d]thiazoles have a planar structure and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. Amines have a trigonal pyramidal shape around the nitrogen atom.

Chemical Reactions Analysis

Benzo[d]thiazoles and amines can undergo a variety of chemical reactions. For instance, benzo[d]thiazoles can participate in electrophilic substitution reactions. Amines can act as nucleophiles and bases in many reactions.

Physical And Chemical Properties Analysis

Benzo[d]thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents. Amines are generally polar and can participate in hydrogen bonding, influencing their solubility in water.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Some thiazole derivatives have been synthesized and evaluated for their antitumor and cytotoxic activities . .

COX Inhibitory Activity

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Mechanism of Action

Target of Action

Compounds with a similar thiazole ring have been found to act on a variety of targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Compounds with similar structures have been found to suppress the cyclooxygenase (cox) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Biochemical Pathways

Based on the mode of action, it can be inferred that the compound may affect the arachidonic acid pathway, leading to changes in the production of thromboxane, prostaglandins, and prostacyclin .

Pharmacokinetics

The compound’s ic50 values against certain cell lines have been reported , suggesting that it has some level of bioavailability.

Result of Action

The compound has shown potent activities against certain cell lines . For example, it has demonstrated inhibitory activity against the MCF-7 cell line .

Action Environment

It is known that factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) of the specific compound for accurate information.

Future Directions

The development of new benzo[d]thiazole and amine derivatives with improved properties and activities is an active area of research. These compounds have potential applications in the development of new drugs.